Cas no 888721-34-4 (2-methyl-1H-Pyrrolo[2,3-b]pyridin-4-ol)

• Product Name: 2-methyl-1H-Pyrrolo[2,3-b]pyridin-4-ol
• CAS No: 888721-34-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD12923905
• CID: 1120556
• PubChem ID: 21081583
• Update Time: 2025-10-23

2-methyl-1H-Pyrrolo[2,3-b]pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Pyrrolo[2,3-b]pyridin-4-ol
• 2-methyl-1,7-dihydropyrrolo[2,3-b]pyridin-4-one
• 4-Hydroxy-2-Methyl-7-azaindole
• A861392
• SCHEMBL4811265
• P11524
• QOIMTMSVWJUVPZ-UHFFFAOYSA-N
• CS-0053924
• PB16522
• 888721-34-4
• DB-112113

• MDL： MFCD12923905
• Inchi： 1S/C8H8N2O/c1-5-4-6-7(11)2-3-9-8(6)10-5/h2-4H,1H3,(H2,9,10,11)
• InChI Key： QOIMTMSVWJUVPZ-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2=C1C=C(C)N2

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-methyl-1H-Pyrrolo[2,3-b]pyridin-4-ol

2-Methyl-1H-Pyrrolo[2,3-b]pyridin-4-ol (CAS 888721-34-4): A Versatile Heterocyclic Compound with Emerging Applications

2-Methyl-1H-Pyrrolo[2,3-b]pyridin-4-ol (CAS 888721-34-4) is a fascinating heterocyclic compound that has gained significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This nitrogen-containing fused ring system combines the characteristics of both pyrrole and pyridine rings, making it an interesting scaffold for pharmaceutical research and material science applications.

The molecular structure of 2-methyl-1H-pyrrolo[2,3-b]pyridine-4-ol features a methyl group at position 2 and a hydroxyl group at position 4, which significantly influences its chemical behavior and reactivity. This compound belongs to the class of azaindole derivatives, which are known for their diverse biological activities and have become important building blocks in medicinal chemistry. Recent studies have shown that modifications to this core structure can lead to compounds with interesting pharmacological properties.

In pharmaceutical research, 2-methyl-1H-pyrrolo[2,3-b]pyridin-4-ol derivatives have shown promise as potential kinase inhibitors, with applications in oncology research. The compound's ability to participate in hydrogen bonding through its hydroxyl group and nitrogen atoms makes it particularly valuable for designing molecules that can interact with biological targets. Researchers are actively investigating its potential in developing new treatments for various conditions, though it's important to note that these applications are still in the experimental stage.

The synthesis of CAS 888721-34-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper regioselectivity. Modern synthetic approaches often employ transition metal-catalyzed coupling reactions to construct the pyrrolopyridine core efficiently. The compound's relatively high solubility in polar organic solvents makes it convenient for further chemical modifications, a feature that has contributed to its growing popularity in synthetic chemistry.

Beyond pharmaceutical applications, 2-methyl-1H-pyrrolo[2,3-b]pyridin-4-ol has found use in materials science as a building block for organic electronic materials. Its conjugated π-system and ability to form stable complexes with metals make it interesting for developing new organic semiconductors and luminescent materials. Recent publications have highlighted its potential in creating novel optoelectronic devices, aligning with current trends in sustainable material development.

Analytical characterization of 2-methyl-1H-pyrrolo[2,3-b]pyridine-4-ol typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for research applications. The compound generally shows good stability under standard laboratory conditions, though proper storage in a cool, dry environment is recommended for long-term preservation.

The commercial availability of CAS 888721-34-4 has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer this compound in milligram to gram quantities, with purity levels suitable for most research applications. Current market trends suggest that interest in this compound and its derivatives will continue to grow, particularly in the fields of medicinal chemistry and materials science.

From a safety perspective, standard laboratory precautions should be observed when handling 2-methyl-1H-pyrrolo[2,3-b]pyridin-4-ol. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used. Material safety data sheets should always be consulted before working with this or any chemical compound.

Recent scientific literature has highlighted several novel synthetic routes to 2-methyl-1H-pyrrolo[2,3-b]pyridine-4-ol derivatives, reflecting ongoing innovation in this area. Researchers are particularly interested in developing more sustainable synthetic methods, aligning with broader trends in green chemistry. These developments are making the compound more accessible for various applications while reducing environmental impact.

In conclusion, 2-methyl-1H-Pyrrolo[2,3-b]pyridin-4-ol (CAS 888721-34-4) represents an important heterocyclic compound with diverse potential applications. Its unique structural features and versatility make it valuable for pharmaceutical research, materials science, and synthetic chemistry. As research continues to uncover new properties and applications for this compound and its derivatives, its importance in scientific research is likely to grow significantly in the coming years.